Cas no 2877672-08-5 (4-fluoro-2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]-1,3-benzothiazole)

• Product Name: 4-fluoro-2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]-1,3-benzothiazole
• CAS No: 2877672-08-5
• MF: C₁₆H₁₈FN₃OS₂
• MW: 351.462024211884
• CID: 5309385
• PubChem ID: 165433201
• Update Time: 2025-06-07

4-fluoro-2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2877672-08-5
• AKOS040879480
• F6802-8360
• 4-fluoro-2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]-1,3-benzothiazole
• [1-(4-Fluoro-2-benzothiazolyl)-3-pyrrolidinyl]-4-thiomorpholinylmethanone

• Inchi： 1S/C16H18FN3OS2/c17-12-2-1-3-13-14(12)18-16(23-13)20-5-4-11(10-20)15(21)19-6-8-22-9-7-19/h1-3,11H,4-10H2
• InChI Key： GCRQCAJKLUVPET-UHFFFAOYSA-N
• SMILES： C(C1CCN(C2=NC3=C(F)C=CC=C3S2)C1)(N1CCSCC1)=O

Computed Properties

• Exact Mass: 351.08753272g/mol
• Monoisotopic Mass: 351.08753272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 90Ų

Experimental Properties

• Density: 1.409±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 559.9±60.0 °C(Predicted)
• pka: 2.84±0.10(Predicted)

Additional information on 4-fluoro-2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]-1,3-benzothiazole

Professional Introduction to Compound with CAS No. 2877672-08-5 and Product Name: 4-fluoro-2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]-1,3-benzothiazole

The compound with CAS No. 2877672-08-5, specifically named as 4-fluoro-2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]-1,3-benzothiazole, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential therapeutic applications. The presence of a fluoro group, combined with the thiomorpholine and pyrrolidin moieties, suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

In recent years, the development of novel heterocyclic compounds has been a cornerstone in drug discovery efforts. The benzothiazole core is particularly well-studied for its role in medicinal chemistry, often serving as a scaffold for bioactive molecules. The introduction of the fluoro substituent at the 4-position of the benzothiazole ring can modulate electronic properties and metabolic stability, enhancing the compound's pharmacokinetic profile. This modification is a testament to the growing importance of fluorine chemistry in optimizing drug candidates.

The thiomorpholine moiety is another key structural feature that contributes to the compound's complexity and potential biological activity. Thiomorpholine derivatives are known for their versatility in binding to various biological targets, including enzymes and receptors. In this context, the incorporation of a thiomorpholine-4-carbonyl group into the pyrrolidinyl backbone creates a highly functionalized system that may exhibit enhanced binding affinity and selectivity. Such structural motifs are frequently explored in the design of small-molecule inhibitors and modulators.

Moreover, the pyrrolidin ring provides an additional layer of conformational flexibility, allowing the molecule to adopt multiple binding orientations. This adaptability is crucial for achieving high affinity and specificity in biological interactions. The combination of these structural elements—fluoro, thiomorpholine, and pyrrolidin—makes this compound a fascinating subject for both computational modeling and experimental validation.

Recent studies have highlighted the importance of fluorinated heterocycles in medicinal chemistry. The fluoro group, when incorporated into biologically active molecules, can improve pharmacokinetic properties such as bioavailability, metabolic stability, and lipophilicity. For instance, fluorine substitution has been shown to enhance binding interactions by increasing electronic density or by influencing hydrogen bonding patterns. These effects are particularly relevant in the context of this compound, where the fluoro group may play a critical role in modulating its activity.

The thiomorpholine-4-carbonyl moiety is also noteworthy for its potential role in drug design. Thiomorpholine derivatives have been reported to exhibit inhibitory activity against various enzymes and receptors involved in disease pathways. The carbonyl group further enhances electrophilicity, enabling nucleophilic attack by biological targets such as proteins or nucleic acids. This feature makes it an attractive scaffold for designing irreversible inhibitors or covalent binders.

In terms of synthetic chemistry, the preparation of this compound involves multi-step reactions that require careful optimization to ensure high yield and purity. The introduction of the thiomorpholine-4-carbonyl group into the pyrrolidinyl backbone necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques such as transition-metal catalysis or organometallic reactions may be employed to achieve this transformation efficiently.

From a computational perspective, molecular modeling techniques can provide valuable insights into the interactions between this compound and its biological targets. Docking studies have been instrumental in predicting binding modes and affinities, helping researchers prioritize compounds for experimental testing. The presence of multiple functional groups—such as the fluoro, thiomorpholine, and pyrrolidin moieties—makes this compound an ideal candidate for detailed computational analysis.

Preclinical studies have begun to explore the potential therapeutic applications of this compound. Initial investigations suggest that it may exhibit activity against targets relevant to neurological disorders, cancer, or inflammation. The unique combination of structural features makes it a versatile tool for drug discovery across multiple therapeutic areas. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The development of novel pharmaceuticals relies heavily on innovative chemical synthesis and molecular design. Compounds like this one exemplify how careful consideration of structural motifs can lead to highly potent and selective bioactive molecules. The integration of fluorine chemistry with heterocyclic scaffolds continues to drive advancements in drug discovery, offering new opportunities for treating complex diseases.

In conclusion, 4-fluoro-2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]-1,3-benzothiazole (CAS No. 2877672-08-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its combination of a fluoro group, thiomorpholine, and pyrrolidin moieties makes it an intriguing candidate for further investigation across multiple disease areas. As research continues to uncover new applications for fluorinated heterocycles, compounds like this one will undoubtedly play a crucial role in shaping the future of drug development.